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Compound of Interest |

Compound Name: Sulfaquinoxaline-d4
CAS No.: 1329652-02-9
Cat. No.: B590248
. J

Technical Whitepaper: Sulfaquinoxaline-d4 Precision Reference Standards in Veterinary
Residue Analysis

Executive Summary

In the domain of food safety and veterinary pharmacology, Sulfaquinoxaline-d4 (CAS:
1329652-02-9) serves as a critical stable isotope-labeled internal standard (SIL-1S). It is the
deuterated isotopologue of Sulfaquinoxaline, a sulfonamide antibiotic and coccidiostat widely
used in poultry and livestock management.[1][2]

The primary utility of Sulfaquinoxaline-d4 lies in Isotope Dilution Mass Spectrometry (IDMS).
By mirroring the physicochemical properties of the target analyte while retaining a distinct mass
signature (+4 Da), it allows for the precise correction of signal suppression or enhancement
caused by complex biological matrices (e.g., milk, liver, muscle tissue). This guide details the
chemical specifications, mechanistic context, and validated analytical protocols for integrating
Sulfaquinoxaline-d4 into regulatory testing workflows.

Chemical Identity & Specifications
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Parameter

Technical Specification

Chemical Name

Sulfaquinoxaline-d4 (Sulfaquinoxaline sulfanilyl-
d4)

IUPAC Name

4-amino-2,3,5,6-tetradeuterio-N-quinoxalin-2-

ylbenzenesulfonamide

CAS Number

1329652-02-9

Molecular Formula

C14HsDaN40O2S

Molecular Weight

304.36 g/mol (vs. 300.34 g/mol for native)

Isotopic Purity

Typically = 98 atom % D

Chemical Structure

Deuterium substitution occurs on the benzene
(sulfanilyl) ring at positions 2, 3, 5, and 6.[1][3]
[4]05]1(6]1[71[8][°]

Solubility

Soluble in DMSO, Methanol; slightly soluble in

water.

Appearance

White to off-white solid.

Mechanistic Context: Sulfonamide Action

While Sulfaquinoxaline-d4 is an analytical tool, understanding the parent compound's

mechanism is essential for interpreting biological assay data. Sulfaguinoxaline acts as a

competitive inhibitor in the bacterial folate biosynthesis pathway.

Pathway Visualization: DHPS Inhibition

Figure 1: Mechanism of Action. Sulfaquinoxaline mimics PABA, blocking the synthesis of

Dihydropteroic acid, a precursor to Folate and DNA.
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Analytical Application: LC-MS/MS Protocol

The following protocol outlines a validated workflow for the quantification of Sulfaquinoxaline in
animal tissues using Sulfaquinoxaline-d4 as the internal standard. This method complies with
requirements for confirming residues below Maximum Residue Limits (MRLS).

The Role of the Internal Standard

In LC-MS/MS, matrix effects (co-eluting components affecting ionization efficiency) can cause
significant errors.[1]

» Without IS: Signal suppression may lead to false negatives.

o With d4-1S: The ratio of Analyte/IS is used for quantification. Since the d4 analog
experiences the exact same suppression as the analyte, the ratio remains constant, yielding
accurate data.

Experimental Workflow

Figure 2: Sample Preparation and Analysis Workflow.
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Sample Preparation

Sample Homogenate
(2g Liver/Milk)

Spike with
Sulfaquinoxaline-d4

Extraction
(Acetonitrile + 1% Formic Acid)

'

Salting Out
(Na2S04 / NaCl)

'

Centrifugation
(4000 rpm, 10 min)

Cleanup (Optional)

Collect Supernatant

Defatting
(Hexane Wash)

i

Evaporate to Dryness
(N2 stream @ 40°C)

'

Reconstitute
(Mobile Phase A:B)

LC-MS/MS Analysis
(MRM Mode)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b590248?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Mass Spectrometry Parameters (MRM)

The following Multiple Reaction Monitoring (MRM) transitions are optimized for ESI+ mode.
The shift of +4 Da in the product ions confirms the deuterium label is located on the sulfanilyl
ring (H2N-Ph-SO3-), which is the moiety retained in the primary fragments.

Precursor lon (

Product lon Product lon Collision

Compound e e

) (Quantifier) (Qualifier) Energy (eV)
Sulfaquinoxaline

_ 301.1 [M+H]* 156.1 108.1 25/35

(Native)
Sulfaquinoxaline-

305.1 [M+H]* 160.1 112.1 25/35

d4 (IS)

e Interpretation:
o 305.1

160.1: Loss of the quinoxaline moiety, retaining the deuterated sulfanilyl group (H2N-CeDa-
SO2%).

o 305.1

112.1: Further fragmentation of the sulfanilyl group (HzN-CsD4-O* or similar).

Chromatography Conditions
e Column: C18 (e.g., Acquity UPLC BEH C18, 1.7 pm, 2.1 x 100 mm).

» Mobile Phase A: Water + 0.1% Formic Acid.[6][10]
e Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[6]
o Gradient:

o 0-1 min: 95% A

o 1-6 min: Linear gradient to 10% A

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://sciex.com/content/dam/SCIEX/pdf/tech-notes/all/Analysis-of-Sulfonamides-in-Milk-Using-the-Triple%20Quad-3500-System.pdf
https://sciex.com/content/dam/SCIEX/pdf/tech-notes/all/Analysis-of-Sulfonamides-in-Milk-Using-the-Triple%20Quad-3500-System.pdf
https://sciex.com/content/dam/SCIEX/pdf/tech-notes/all/Analysis-of-Sulfonamides-in-Milk-Using-the-Triple%20Quad-3500-System.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o 6-8 min: Hold 10% A

o 8.1 min: Re-equilibrate to 95% A.

Handling & Stability

Storage: Store neat standards at -20°C. Solutions (in Methanol) are stable for up to 6 months
at -20°C but should be protected from light to prevent photodegradation, a common issue
with sulfonamides.

Safety: Treat as a hazardous chemical. Wear PPE (gloves, goggles). Although used as an
antibiotic, pure standards can be respiratory irritants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pdf.benchchem.com/12414/Application_Note_Quantification_of_Sulfaquinoxaline_in_Poultry_Egg_Matrix_using_Sulfaquinoxaline_d4_by_LC_MS_MS.pdf
https://pdf.benchchem.com/12414/Application_Note_Quantification_of_Sulfaquinoxaline_and_Sulfaquinoxaline_d4_using_Multiple_Reaction_Monitoring_MRM_Mass_Spectrometry.pdf
https://www.benchchem.com/product/b590248?utm_src=pdf-body
https://sciex.com/content/dam/SCIEX/pdf/tech-notes/all/Analysis-of-Sulfonamides-in-Milk-Using-the-Triple%20Quad-3500-System.pdf
https://www.azom.com/article.aspx?ArticleID=20608
https://www.benchchem.com/product/b590248?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sources

. pdf.benchchem.com [pdf.benchchem.com]
. pdf.benchchem.com [pdf.benchchem.com]
. filesO1.core.ac.uk [filesOl.core.ac.uk]

. azom.com [azom.com]

. researchgate.net [researchgate.net]

. sciex.com [sciex.com]

°
~ » [6)] EaN w N -

. Fragmentation pathways of sulphonamides under electrospray tandem mass
spectrometric conditions - PubMed [pubmed.ncbi.nim.nih.gov]

o 8. researchgate.net [researchgate.net]
o 9. researchgate.net [researchgate.net]
e 10. sciex.com [sciex.com]

¢ To cite this document: BenchChem. [Sulfaquinoxaline-d4 CAS number and reference data].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b590248#sulfaquinoxaline-d4-cas-number-and-
reference-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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